Cas no 816421-92-8 ([1,1'-Biphenyl]-4-amine, N,N-diphenyl-4'-(1-pyrenyl)-)

• Product Name: [1,1'-Biphenyl]-4-amine, N,N-diphenyl-4'-(1-pyrenyl)-
• CAS No: 816421-92-8
• MF: C₄₀H₂₇N
• MW: 521.649090051651
• CID: 703577
• PubChem ID: 59489311
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-amine, N,N-diphenyl-4'-(1-pyrenyl)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-amine, N,N-diphenyl-4'-(1-pyrenyl)-
• N,N-diphenyl-4-(4-pyren-1-ylphenyl)aniline
• DTXSID10732183
• 816421-92-8
• N,N-DIPHENYL-4'-(PYREN-1-YL)-[1,1'-BIPHENYL]-4-AMINE
• N,N-Diphenyl-4'-(pyren-1-yl)[1,1'-biphenyl]-4-amine

• Inchi： 1S/C40H27N/c1-3-10-34(11-4-1)41(35-12-5-2-6-13-35)36-24-20-29(21-25-36)28-14-16-30(17-15-28)37-26-22-33-19-18-31-8-7-9-32-23-27-38(37)40(33)39(31)32/h1-27H
• InChI Key： NXXHTCDMEZLUPT-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC(=CC=1)C1C=CC(=CC=1)C1=CC=C2C=CC3=CC=CC4=CC=C1C2=C43

Computed Properties

• Exact Mass: 521.214349865g/mol
• Monoisotopic Mass: 521.214349865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 41
• Rotatable Bond Count: 5
• Complexity: 804
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.5
• Topological Polar Surface Area: 3.2Ų